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Compound of Interest

DIETHYLENE GLYCOL ETHYL
PENTYL ETHER

Cat. No.: B579879

Compound Name:

Disclaimer: A specific Safety Data Sheet (SDS) for "Diethylene Glycol Ethyl Pentyl Ether" is
not readily available in the public domain, suggesting it may be an uncommon or specialized
chemical. This guide provides a comprehensive safety and technical overview based on data
from structurally analogous and more common diethylene glycol ethers, namely Diethylene
Glycol Monoethyl Ether, Diethylene Glycol Diethyl Ether, Diethylene Glycol Monobutyl Ether,
and Diethylene Glycol Dibutyl Ether. Researchers and professionals should treat this
information as a guide for handling similar compounds and exercise caution, implementing
robust safety protocols appropriate for potentially hazardous chemicals.

Chemical Identification

This table summarizes the key identifiers for the selected diethylene glycol ether analogs.
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Diethylene . Diethylene _
Diethylene Diethylene
- Glycol ] Glycol ]
Identifier Glycol Diethyl Glycol Dibutyl
Monoethyl Monobutyl
Ether Ether
Ether Ether
) Diethyl Carbitol, Butyl Carbitol, 2- ) )
Carbitol, 2-(2- Bis(2 @ Dibutyl Carbitol,
is(2- -
Synonyms Ethoxyethoxy)eth Bis(2-
ethoxyethyl) Butoxyethoxy)eth
anol butoxyethyl)ether
ether anol
CAS Number 111-90-0 112-36-7 112-34-5 112-73-2
Molecular
C6H1403 C8H1803 C8H1803 C12H2603
Formula
Molecular Weight  134.17 g/mol 162.23 g/mol 162.23 g/mol 218.34 g/mol

Physical and Chemical Properties

The following table outlines the key physical and chemical properties of the selected diethylene

glycol ethers. These properties are crucial for safe handling, storage, and use in experimental

settings.
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Diethylene . Diethylene _
Diethylene Diethylene
Glycol ] Glycol ]
Property Glycol Diethyl Glycol Dibutyl
Monoethyl Monobutyl
Ether Ether
Ether Ether
Colorless,
) ] o o Almost colorless
Appearance slightly viscous Colorless liquid Colorless liquid —
iqui
liquid a
Mild, pleasant No information Faint, )
Odor ) o Mild
odor available characteristic
N , 180 - 190 °C
Boiling Point 202 °C (396 °F) 231 °C (448 °F) 256 °C (493 °F)
(356 - 374 °F)
] ] -45 °F (approx. -44.3 °C (-47.7
Melting Point -68 °C (-90 °F) -60 °C (-76 °F)
-43 °C) °F)
Flash Point 96 °C (205 °F) 82 °C (179.6 °F) 100 °C (212 °F) 118 °C (245 °F)
Densit 0.99 g/cm?3 at 25 0.909 g/cm? at 0.954 g/cm3 at 0.884 g/cm3 at
ensi
Y °C 25°C 20 °C 20 °C
Solubility in )
Complete Soluble Soluble Slightly soluble
Water

Vapor Pressure

0.12 mmHg at 20
°C

0.48 mmHg at 20
°C

0.02 mmHg at 20
°C

<0.01 mmHg at
20 °C

Autoignition

Temperature

204 °C (399.2
OF)

174 °C (345 °F)

228 °C (442 °F)

228 °C (442 °F)

Toxicological Information

This section provides a summary of the available toxicological data. It is important to note that

the toxicity can vary significantly even between closely related substances.
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Diethylene . Diethylene _
Diethylene Diethylene
Glycol ] Glycol ]
Parameter Glycol Diethyl Glycol Dibutyl
Monoethyl Monobutyl
Ether Ether
Ether Ether
LD50 Oral (Rat) 8.69 g/kg >2,000 mg/kg 3,305 mg/kg 3,900 mg/kg
LD50 Dermal
) 9,143 mg/kg >5,000 mg/kg 2,764 mg/kg 3,600 mg/kg
(Rabbit)
Slight skin
S May cause mild Causes skin irritation with May cause mild
Skin Irritation o o o
skin irritation irritation prolonged skin irritation
contact
o Moderate Causes serious Causes serious May cause mild
Eye Irritation o o o o
irritation eye irritation eye irritation eye irritation
] May cause May cause May cause May cause
Inhalation ] ) ) )
H q respiratory tract respiratory tract respiratory tract respiratory tract
azar
irritation irritation irritation irritation
Not considered a
] ] May damage ] ]
Reproductive reproductive B No relevant data No information
o ) ) ) fertility or the
Toxicity toxicant in animal found found

studies

unborn child

Carcinogenicity

Not classified as

a carcinogen

Not classified as
a carcinogen by
IARC, NTP, or
OSHA

Not classified as

a carcinogen

No information

found

Experimental Protocols: Skin Irritation Assessment

Workflow

The following diagram illustrates a generalized workflow for assessing the skin irritation

potential of a diethylene glycol ether, based on standard toxicological testing procedures.
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Test Substance Preparation
(e.g., neat or diluted in a suitable vehicle)

Protocol Design

Animal Model Selection
(e.g., Albino rabbits)

Dose Application

(0.5 mL of test substance applied to a small area of shaved skin)

Exposure Period
(Semi-occlusive dressing for 4 hours)

Removal of Dressing

Observation and Scoring
(Erythema and edema scored at 1, 24, 48, and 72 hours post-application)

Data Collection

Data Analysis
(Calculation of mean scores)

Classification
(Categorization as non-irritant, mild, moderate, or severe irritant based on scoring criteria)

Click to download full resolution via product page

» To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Diethylene
Glycol Ethers]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b579879#diethylene-glycol-ethyl-pentyl-ether-safety-
data-sheet]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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